Cas no 1207042-03-2 (methyl 2-{[6-(4-fluorobenzamido)-2-(4-methylphenyl)quinolin-4-yl]oxy}acetate)

• Product Name: methyl 2-{[6-(4-fluorobenzamido)-2-(4-methylphenyl)quinolin-4-yl]oxy}acetate
• CAS No: 1207042-03-2
• MF: C₂₆H₂₁FN₂O₄
• MW: 444.454350233078
• CID: 5393095
• Update Time: 2025-08-05

methyl 2-{[6-(4-fluorobenzamido)-2-(4-methylphenyl)quinolin-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[6-[(4-fluorobenzoyl)amino]-2-(4-methylphenyl)quinolin-4-yl]oxyacetate
• methyl 2-{[6-(4-fluorobenzamido)-2-(4-methylphenyl)quinolin-4-yl]oxy}acetate

• Inchi： 1S/C26H21FN2O4/c1-16-3-5-17(6-4-16)23-14-24(33-15-25(30)32-2)21-13-20(11-12-22(21)29-23)28-26(31)18-7-9-19(27)10-8-18/h3-14H,15H2,1-2H3,(H,28,31)
• InChI Key： RVEDXSZCGNOOBF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=C2C(=NC(C3=CC=C(C)C=C3)=C1)C=CC(NC(=O)C1=CC=C(F)C=C1)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on methyl 2-{[6-(4-fluorobenzamido)-2-(4-methylphenyl)quinolin-4-yl]oxy}acetate

Research Brief on Methyl 2-{[6-(4-Fluorobenzamido)-2-(4-Methylphenyl)quinolin-4-yl]oxy}acetate (CAS: 1207042-03-2)

Recent studies on methyl 2-{[6-(4-fluorobenzamido)-2-(4-methylphenyl)quinolin-4-yl]oxy}acetate (CAS: 1207042-03-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its quinoline scaffold and fluorobenzamido substituent, has demonstrated promising biological activities, particularly in the modulation of specific protein targets involved in inflammatory and oncogenic pathways. The synthesis and pharmacological evaluation of this molecule have been the focus of several recent investigations, aiming to elucidate its mechanism of action and therapeutic potential.

The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the 4-fluorobenzamido group and the methylphenyl substituent play critical roles in its binding affinity and selectivity. Computational docking studies have shown that methyl 2-{[6-(4-fluorobenzamido)-2-(4-methylphenyl)quinolin-4-yl]oxy}acetate interacts with high specificity to the ATP-binding pocket of certain kinases, suggesting its utility as a kinase inhibitor. These findings are supported by in vitro assays, where the compound exhibited potent inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range.

Further research has explored the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. Preliminary results indicate that methyl 2-{[6-(4-fluorobenzamido)-2-(4-methylphenyl)quinolin-4-yl]oxy}acetate possesses favorable drug-like characteristics, such as moderate plasma protein binding and acceptable solubility. However, challenges remain in optimizing its in vivo efficacy, as evidenced by variable results in animal models of disease. Ongoing studies are focused on structural modifications to enhance its therapeutic index and reduce potential off-target effects.

In addition to its anticancer potential, recent investigations have explored the anti-inflammatory properties of this compound. In cellular models of inflammation, methyl 2-{[6-(4-fluorobenzamido)-2-(4-methylphenyl)quinolin-4-yl]oxy}acetate was found to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, via modulation of NF-κB signaling. These findings suggest a broader therapeutic application beyond oncology, potentially extending to autoimmune and chronic inflammatory disorders.

In conclusion, methyl 2-{[6-(4-fluorobenzamido)-2-(4-methylphenyl)quinolin-4-yl]oxy}acetate represents a promising candidate for further drug development. Its dual activity as a kinase inhibitor and anti-inflammatory agent underscores its versatility in addressing unmet medical needs. Future research should prioritize the optimization of its pharmacokinetic profile and the validation of its efficacy in advanced preclinical models. The continued exploration of this compound and its derivatives is expected to yield significant advancements in the field of chemical biology and medicinal chemistry.